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Compound of Interest

Compound Name: N-Nitroso guvacoline-d4
CAS No.: 1330277-21-8
Cat. No.: B1147079
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Nitroso guvacoline-d4, a
deuterated analog of the areca nut-derived nitrosamine, N-Nitroso guvacoline. This document
is intended for researchers, scientists, and professionals in drug development, offering detailed
information on its molecular properties, analytical methodologies, and biological significance.

Molecular Profile

N-Nitroso guvacoline-d4 is the isotopically labeled version of N-Nitroso guvacoline, a
compound found in the saliva of betel quid chewers.[1] The incorporation of four deuterium
atoms increases its molecular weight, making it a valuable internal standard for quantitative
analysis by mass spectrometry.

The key quantitative data for N-Nitroso guvacoline-d4 and its non-deuterated counterpart are
summarized in the table below for easy comparison.
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Molecular Weight (

Compound Molecular Formula CAS Number
g/mol )

N-Nitroso guvacoline-

da C7HsDaN203 174.19 1330277-21-8

N-Nitroso guvacoline C7H10N203 170.17 55557-02-3

Experimental Protocols for Analysis

The accurate detection and quantification of N-Nitroso compounds are critical due to their
potential carcinogenicity. The most common analytical techniques employed are Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

A generic solid-phase extraction (SPE) protocol for the purification of nitrosamines from
biological matrices is outlined below.

Conditioning: The SPE cartridge (e.g., C18) is conditioned with 6 mL of dichloromethane,
followed by 6 mL of methanol, and finally 6 mL of water.

o Sample Loading: The biological sample (e.g., saliva, urine) is loaded onto the conditioned
cartridge.

» Washing: The cartridge is washed with 10 mL of 10% methanol in water to remove polar
interferences.

» Elution: The target analytes are eluted with 8 mL of dichloromethane.

» Concentration: The eluate is concentrated under a gentle stream of nitrogen.

¢ Reconstitution: The residue is reconstituted in a suitable solvent (e.g., mobile phase) for LC-
MS/MS or derivatized for GC-MS analysis.

LC-MS/MS is a highly sensitive and selective method for the analysis of N-nitroso compounds.

o Chromatographic Separation:
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o Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 pum) is typically used.

o Mobile Phase: A gradient elution with water (containing 0.1% formic acid) and acetonitrile
(or methanol) is commonly employed.

o Flow Rate: A flow rate of 0.2-0.4 mL/min is standard.
o Column Temperature: Maintained at around 40°C.
e Mass Spectrometric Detection:

o lonization: Positive ion electrospray ionization (ESI+) is a common mode.

o Scan Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high
selectivity and sensitivity.

o MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso guvacoline
and its deuterated internal standard are monitored. For N-Nitroso guvacoline, a potential
transition could be m/z 171.1 - 141.1.

The following diagram illustrates a typical experimental workflow for the analysis of N-Nitroso
guvacoline in a biological sample.
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Fig. 1: Experimental workflow for N-Nitroso guvacoline analysis.

Biological Effects and Signaling Pathways

N-Nitroso guvacoline, being an areca nut-derived nitrosamine, is implicated in the
pathogenesis of oral cancer.[2] Its biological effects are primarily attributed to its genotoxic and
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cytotoxic properties.

N-nitroso compounds are known to exert their carcinogenic effects through the formation of
reactive electrophilic species that can alkylate DNA.[3] This DNA damage, if not properly
repaired, can lead to mutations and the initiation of cancer.

Studies on areca nut and its derivatives have identified several key signaling pathways that are
dysregulated, contributing to carcinogenesis.[4] These pathways are often interconnected and
play crucial roles in cell proliferation, survival, and apoptosis.

The diagram below illustrates the relationship between areca nut-derived nitrosamines and key
oncogenic signaling pathways.
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Fig. 2: Areca nut nitrosamine-induced signaling pathways.
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This guide provides foundational knowledge for the study of N-Nitroso guvacoline-d4. For
further detailed protocols and safety information, it is essential to consult the relevant scientific
literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1147079/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-nitroso-guvacoline-d4
https://www.benchchem.com/product/b1147079?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lgcstandards.com/MH/en/N-Nitroso-Guvacoline/p/TRC-N527625?queryID=1d36a89e9b0ca6fc9e450a2aad4801a4
https://pubmed.ncbi.nlm.nih.gov/2766297/
https://pubmed.ncbi.nlm.nih.gov/2766297/
https://pubmed.ncbi.nlm.nih.gov/2696579/
https://mednexus.org/doi/10.1016/j.cpt.2023.09.003
https://www.benchchem.com/product/b1147079/docs#an-in-depth-technical-guide-to-n-nitroso-guvacoline-d4
https://www.benchchem.com/product/b1147079/docs#an-in-depth-technical-guide-to-n-nitroso-guvacoline-d4
https://www.benchchem.com/product/b1147079/docs#an-in-depth-technical-guide-to-n-nitroso-guvacoline-d4
https://www.benchchem.com/product/b1147079/docs#an-in-depth-technical-guide-to-n-nitroso-guvacoline-d4
https://www.benchchem.com/product/b1147079?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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